Cas no 6284-84-0 ((2S,5S)-2,5-dimethylpiperazine)

• Product Name: (2S,5S)-2,5-dimethylpiperazine
• CAS No: 6284-84-0
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD00137758
• CID: 517687
• PubChem ID: 7057916
• Update Time: 2025-11-02

(2S,5S)-2,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-2,5-dimethylpiperazine
• (2R,5R)-REL-2,5-DIMETHYLPIPERAZINE
• CIS-2,5-DIMETHYLPIPERAZINE
• Piperazine,2,5-dimethyl-, (2R,5R)-rel-
• cis-2,5-dimethyl-piperazine
• Piperazine,2,5-dimethyl-,cis
• NSC 5282
• IWX4GF7P8E
• (2R,5R)-2,5-DIMETHYL-PIPERAZINE
• UNII-IWX4GF7P8E
• DTXSID30878850
• Piperazine, 2,5-dimethyl-, (2R-cis)-
• Piperazine, 2,5-dimethyl-, cis-
• cis-2,5-Dimethyl-piperazin
• (-)-(2R,5R)-2,5-dimethylpiperazine
• 6284-84-0
• SCHEMBL235447
• (2R,5R)-2,5-dimethylpiperazine
• 2,5-Dimethylpiperazine, (2R,5R)-
• starbld0045736
• DB-335944
• AKOS006291518
• Piperazine, 2,5-dimethyl-, (2R,5R)-
• CS-0454344
• Dimethyl-2,5-piperazin
• 155836-53-6

• MDL： MFCD00137758
• Inchi： 1S/C6H14N2/c1-5-3-8-6(2)4-7-5/h5-8H,3-4H2,1-2H3
• InChI Key： NSMWYRLQHIXVAP-UHFFFAOYSA-N
• SMILES： CC1NCC(C)NC1

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: 0

Experimental Properties

• Density: 0.824
• Melting Point: 114 ºC
• Boiling Point: 165.9 ºC
• Flash Point: 58.3 ºC
• Refractive Index: 1.4720
• PSA: 24.06000
• LogP: 0.61380
• pka: 9.66, 5.20(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (2S,5S)-2,5-dimethylpiperazine

Exploring the Versatile Applications of (2S,5S)-2,5-dimethylpiperazine (CAS No. 6284-84-0)

The compound (2S,5S)-2,5-dimethylpiperazine (CAS No. 6284-84-0) is a chiral piperazine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. As a stereospecific isomer, this molecule plays a crucial role in asymmetric synthesis and drug development. The growing interest in chiral building blocks for medicinal chemistry has positioned (2S,5S)-2,5-dimethylpiperazine as a valuable intermediate in the creation of biologically active compounds.

From a chemical perspective, (2S,5S)-2,5-dimethylpiperazine features two stereocenters at positions 2 and 5 of the piperazine ring, making it particularly useful for studying stereochemical effects in drug-receptor interactions. Researchers frequently employ this compound in the development of pharmaceutical intermediates, where its rigid bicyclic structure can influence the conformational properties of target molecules. Recent studies have explored its potential in creating novel enzyme inhibitors and receptor modulators, addressing current challenges in drug discovery.

The synthesis and applications of 6284-84-0 have become particularly relevant in light of increasing demand for precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward more targeted therapies, compounds like (2S,5S)-2,5-dimethylpiperazine that offer precise stereochemical control are becoming increasingly valuable. This aligns with current trends in green chemistry, where researchers are developing more efficient synthetic routes to such chiral compounds with reduced environmental impact.

In material science applications, the dimethylpiperazine derivative has shown promise in the development of advanced polymeric materials. Its ability to act as a building block for functional polymers with specific stereochemical properties makes it attractive for creating materials with tailored characteristics. Recent innovations in smart materials and responsive polymers have further expanded the potential applications of this versatile compound.

The analytical characterization of (2S,5S)-2,5-dimethylpiperazine typically involves advanced techniques such as chiral HPLC and NMR spectroscopy to confirm its stereochemical purity. Quality control measures for this compound are particularly stringent due to its pharmaceutical applications, where even minor enantiomeric impurities can significantly affect biological activity. This emphasis on purity aligns with current industry standards for pharmaceutical intermediates and reflects the compound's importance in drug development pipelines.

Market trends indicate growing demand for high-purity (2S,5S)-2,5-dimethylpiperazine, driven by increased research activity in asymmetric synthesis and chiral technology. The compound's stability and well-characterized properties make it a reliable choice for both academic and industrial applications. As regulatory requirements for chiral drugs become more stringent, the importance of well-defined stereochemical intermediates like this dimethylpiperazine derivative continues to rise.

Future research directions for CAS 6284-84-0 may explore its potential in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. The compound's structural features could be leveraged to create novel drug-linker systems for antibody-drug conjugates or other advanced therapeutic modalities. Additionally, its application in catalysis and organocatalysis represents another promising avenue for investigation, particularly in the development of sustainable synthetic methodologies.

From a safety and handling perspective, (2S,5S)-2,5-dimethylpiperazine requires standard laboratory precautions appropriate for nitrogen-containing heterocycles. While not classified as hazardous under normal handling conditions, proper chemical safety protocols should always be followed. The compound's stability profile and well-documented properties make it a practical choice for various research applications when handled according to established safety guidelines.

The commercial availability of 6284-84-0 from multiple suppliers has improved in recent years, reflecting its growing importance in chemical research. Pricing trends indicate stable demand, with particular interest from pharmaceutical companies and research institutions engaged in medicinal chemistry programs. The development of more efficient synthetic routes may further enhance accessibility to this valuable chiral building block in the future.

In conclusion, (2S,5S)-2,5-dimethylpiperazine represents an important tool in modern chemical research, particularly in pharmaceutical development and materials science. Its unique stereochemical properties, combined with its versatility as a synthetic intermediate, ensure its continued relevance in addressing current challenges in drug discovery and advanced materials development. As research into chiral compounds and their applications continues to expand, this dimethylpiperazine derivative will likely play an increasingly significant role in scientific innovation.